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Compound of Interest

Compound Name: 4-(1H-pyrazol-4-yl)pyridine

Cat. No.: B018307

Essential Safety and Handling Guide for 4-(1H-
pyrazol-4-yl)pyridine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-(1H-pyrazol-4-yl)pyridine (CAS No: 19959-71-8). It is intended
for researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Hazard Identification and Classification

4-(1H-pyrazol-4-yl)pyridine is classified as a hazardous substance. The following table
summarizes its GHS hazard classifications.[1][2][3][4]
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Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
] ] o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2 3]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation[1][3][4]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[3][4]
o H312: Harmful in contact with
Acute Toxicity, Dermal ) )
] Category 4 skin (reported in 50% of
(potential) o
notifications)[1]
o ) H332: Harmful if inhaled
Acute Toxicity, Inhalation _
Category 4 (reported in 50% of

(potential)

notifications)[1]

Signal Word: Warning[2][3]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety when handling 4-(1H-pyrazol-4-yl)pyridine.
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Protection Type

Recommended
Specifications

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
airborne particles that can
cause serious eye irritation or
damage.[5][6][7]

Skin Protection

- Gloves: Nitrile or butyl rubber
gloves. Change gloves
immediately upon
contamination.[5][8] - Lab
Coat: A fully-buttoned lab coat,

preferably flame-retardant.

Prevents skin contact which
can cause irritation.[3][5]
Pyridine and related
compounds can be absorbed
through the skin.[9]

Respiratory Protection

- Use in a well-ventilated area,
preferably under a certified
laboratory chemical fume
hood.[5][6][10] - A
NIOSH/MSHA-approved
respirator may be necessary
for large quantities, inadequate
ventilation, or during spill
clean-up.[8][10]

Minimizes inhalation of dust or
vapors which can cause
respiratory system irritation.[3]

[4]

Operational Plan: Step-by-Step Handling Procedure

This workflow outlines the safe handling of 4-(1H-pyrazol-4-yl)pyridine from receipt to

disposal.
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Workflow for Safe Handling of 4-(1H-pyrazol-4-yl)pyridine

Preparation

1. Designate Handling Area
(Fume Hood)

2. Verify Safety Equipment
(Eyewash, Shower)

3. Don Required PPE

Handling
Y

4. Weigh and Transfer
(Inside Fume Hood)

5. Keep Container Tightly Closed

Post-Handling
v

6. Decontaminate Glassware & Surfaces

l

7. Doff PPE Correctly

l

8. Wash Hands Thoroughly

inste & Spill Management

9. Dispose of Waste Spill Response
(Labeled Hazardous Waste Container) P P

Click to download full resolution via product page

Caption: Safe handling workflow from preparation to disposal.
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Experimental Protocol:
e Preparation and Engineering Controls:
o Ensure a chemical fume hood is operational and certified.[9]

o Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.[7][10]

o Designate a specific area within the fume hood for handling the compound to contain
potential spills.[10]

e Donning Personal Protective Equipment:
o Before handling, put on all required PPE as specified in the table above.
e Handling the Compound:

o Conduct all weighing and transfers of the solid compound within a chemical fume hood to
control dust and vapors.[10]

o Avoid creating dust. Use dedicated, clearly labeled glassware and utensils.
o Keep the container tightly closed when not in use.[3][10]
o Storage:

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents.[5][9]

o Keep containers tightly closed and store locked up.[3][11]

Emergency and Disposal Plans

First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[5][10]

Wash the affected area immediately with plenty
) of soap and water for at least 15 minutes.
Skin Contact _ _ o
Remove contaminated clothing. If skin irritation

occurs, get medical advice/attention.[3][5]

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention.
[31[5][10]

Do NOT induce vomiting. Rinse mouth with

Ingestion _ , _ ,
water. Seek immediate medical attention.[10]

Spill Management

Evacuate non-essential personnel from the area.
e Ensure adequate ventilation.

o Wearing appropriate PPE, contain the spill using an inert absorbent material like sand or
vermiculite.[5][12]

o Carefully sweep or vacuum up the spilled material, avoiding dust generation, and place it in a
sealed, labeled container for disposal.[3][10]

o Decontaminate the spill area.

Report the spill to the appropriate safety personnel.[5]
Disposal Plan

o Waste 4-(1H-pyrazol-4-yl)pyridine and contaminated materials are considered hazardous
waste.[13]
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o Collect all waste in a clearly labeled, sealed, and compatible container.[9]

e Never pour the chemical down the drain or dispose of it in regular trash.[5]

» Dispose of the waste through a licensed hazardous waste disposal service, following all
local, state, and federal regulations.[3][5][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-(1H-pyrazol-4-yl)pyridine | CBH7N3 | CID 1417890 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2.4-(1H-PYRAZOL-4-YL)PYRIDINE | 19959-71-8 [m.chemicalbook.com]

e 3. aksci.com [aksci.com]

e 4.19959-71-8 Cas No. | 4-(1H-Pyrazol-4-yl)pyridine | Apollo [store.apolloscientific.co.uk]
e 5. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
e 6. kishida.co.jp [kishida.co.jp]

e 7. fishersci.com [fishersci.com]

e 8. benchchem.com [benchchem.com]

e 9. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

e 10. benchchem.com [benchchem.com]

e 11. static.cymitquimica.com [static.cymitquimica.com]

e 12. carlroth.com [carlroth.com]

e 13. atsdr.cdc.gov [atsdr.cdc.gov]

« To cite this document: BenchChem. [Personal protective equipment for handling 4-(1H-
pyrazol-4-yl)pyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018307#personal-protective-equipment-for-handling-
4-1h-pyrazol-4-yl-pyridine]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://aksci.com/sds/5327AD_SDS.pdf
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.atsdr.cdc.gov/toxprofiles/tp52-c4.pdf
https://www.benchchem.com/product/b018307?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-_1H-pyrazol-4-yl_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_1H-pyrazol-4-yl_pyridine
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB21096518.htm
https://aksci.com/sds/5327AD_SDS.pdf
https://store.apolloscientific.co.uk/product/4-1h-pyrazol-4-ylpyridine
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.kishida.co.jp/product/catalog/msds/id/10613/code/240-65515e.pdf
https://www.fishersci.com/store/msds?partNumber=AC469560050&productDescription=2-1H-PYRAZOL-1-YLPYRIDIN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pyridine_2_6_diethanol.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pyridin_1_ium_butane_1_sulfonate.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F462368.pdf
https://www.carlroth.com/medias/SDB-CP07-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTAxMDJ8YXBwbGljYXRpb24vcGRmfGFEUXdMMmhoT0M4NU1qQTJPRFl3TXpRNU5EY3dMMU5FUWw5RFVEQTNYMFJGWDBWT0xuQmtaZ3wxOWJlZmU3NGVkZGM2NjI1YjA4ZDFkM2FhOTZkZGUzZjFjYTk3ZDMzNDE2YTA3OTcyZTlkODNkYWY0NTQ5ZGIy
https://www.atsdr.cdc.gov/toxprofiles/tp52-c4.pdf
https://www.benchchem.com/product/b018307#personal-protective-equipment-for-handling-4-1h-pyrazol-4-yl-pyridine
https://www.benchchem.com/product/b018307#personal-protective-equipment-for-handling-4-1h-pyrazol-4-yl-pyridine
https://www.benchchem.com/product/b018307#personal-protective-equipment-for-handling-4-1h-pyrazol-4-yl-pyridine
https://www.benchchem.com/product/b018307#personal-protective-equipment-for-handling-4-1h-pyrazol-4-yl-pyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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